Cas no 2097868-09-0 (1-1-(2-methoxybenzoyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione)

• Product Name: 1-1-(2-methoxybenzoyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
• CAS No: 2097868-09-0
• MF: C₁₈H₂₀F₃N₃O₄
• MW: 399.364315032959
• CID: 6323470
• PubChem ID: 126851000
• Update Time: 2025-07-14

1-1-(2-methoxybenzoyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-methoxybenzoyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
• 2097868-09-0
• 1-[1-(2-methoxybenzoyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
• AKOS032460755
• F6529-3591

• Inchi： 1S/C18H20F3N3O4/c1-28-14-5-3-2-4-13(14)16(26)22-8-6-12(7-9-22)23-10-15(25)24(17(23)27)11-18(19,20)21/h2-5,12H,6-11H2,1H3
• InChI Key： XHBSCZGVADBKJE-UHFFFAOYSA-N
• SMILES： FC(CN1C(CN(C1=O)C1CCN(C(C2C=CC=CC=2OC)=O)CC1)=O)(F)F

Computed Properties

• Exact Mass: 399.14059061g/mol
• Monoisotopic Mass: 399.14059061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.2Ų

Additional information on 1-1-(2-methoxybenzoyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione

1-1-(2-Methoxybenzoyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione: A Comprehensive Overview

1-1-(2-Methoxybenzoyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione (CAS No. 2097868-09-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, a methoxybenzoyl group, and a trifluoroethyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 1-1-(2-methoxybenzoyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione involves several intricate steps. The initial step typically involves the formation of the piperidine ring through a multistep process that may include the use of catalytic hydrogenation or other synthetic methods. The subsequent introduction of the methoxybenzoyl group and the trifluoroethyl substituent requires precise control over reaction conditions to ensure high yields and purity.

In recent years, significant advancements have been made in understanding the biological activities of this compound. Studies have shown that 1-1-(2-methoxybenzoyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione exhibits potent anti-inflammatory properties. This is particularly relevant in the context of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and the modulation of immune cell responses.

Beyond its anti-inflammatory properties, this compound has also been investigated for its potential as an antiviral agent. Research has demonstrated that 1-1-(2-methoxybenzoyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione can inhibit the replication of certain viruses by interfering with key viral enzymes. This makes it a promising candidate for the development of new antiviral therapies.

The pharmacokinetic properties of 1-1-(2-methoxybenzoyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione have also been extensively studied. It has been found to have good oral bioavailability and a favorable half-life, which are important considerations for drug development. Additionally, its low toxicity profile in preclinical studies suggests that it may be suitable for long-term use in therapeutic settings.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in various disease models. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacodynamic effects. These findings have paved the way for further clinical investigations and potential future approval as a therapeutic agent.

In conclusion, 1-1-(2-Methoxybenzoyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione (CAS No. 2097868-09-0) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for the development of new therapeutic agents targeting inflammatory and viral diseases. Ongoing research and clinical trials will continue to shed light on its full potential and contribute to its future applications in healthcare.